Cas no 1386860-54-3 (2-(2-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1386860-54-3 structure
Product Name:2-(2-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1386860-54-3
MF:C13H18BClO2
MW:252.545
MDL:MFCD18729906
CID:4554568
PubChem ID:68110324
Update Time:2024-11-08

2-(2-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • SCHEMBL10325869
    • D86649
    • 1,3,2-Dioxaborolane,2-(2-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-
    • (2-Chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • DB-148006
    • EN300-381168
    • CS-0189068
    • Z1993735611
    • SLRYPKONAASHKM-UHFFFAOYSA-N
    • MFCD18729906
    • WS-01954
    • 1386860-54-3
    • MDL: MFCD18729906
    • Inchi: InChI=1S/C13H18BClO2/c1-9-7-6-8-10(11(9)15)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
    • InChI Key: SLRYPKONAASHKM-UHFFFAOYSA-N
    • SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)C)Cl

Computed Properties

  • Exact Mass: 252.1088377g/mol
  • Monoisotopic Mass: 252.1088377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

2-(2-chloro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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